Antibiofilm agent-7

• Molecular Formula: C19H11NO5
• Molecular Weight: 333.3 g/mol
• InChI: InChI=1S/C19H11NO5/c21-18-8-3-13-9-14(4-6-16(13)24-18)20-11-23-15-5-1-12-2-7-19(22)25-17(12)10-15/h1-11H
• InChIKey: OXYWXRVWHQGPQS-UHFFFAOYSA-N

Antibiofilm agent-7, also known as Compound 9, is a synthetic small molecule belonging to a series of new coumarin derivatives. It is specifically designed and optimized for its ability to inhibit bacterial biofilm formation, a key virulence factor in chronic infections.

Antibiofilm Agent-7 (Compound 9) Procurement Guide: A New Coumarin-Derived Anti-Biofilm Small Molecule

Antibiofilm agent-7, also known as Compound 9, is a synthetic small molecule belonging to a series of new coumarin derivatives [1]. It is specifically designed and optimized for its ability to inhibit bacterial biofilm formation, a key virulence factor in chronic infections. The compound is not a conventional antibiotic; its primary mode of action is the disruption of quorum sensing (QS) systems, which significantly impairs biofilm development without exerting strong selective pressure for resistance [2].

• [1] Ahmed, G. E. et al. Synthesis, biofilm formation inhibitory, and inflammation inhibitory activities of new coumarin derivatives. Sci. Rep. 14, 9109 (2024). View Source
• [2] Thanh, T. T., Xuan, H. L. & Quoc, T. N. Benzo[d]thiazole-2-thiol bearing 2-oxo-2-substituted-phenylethan-1-yl as potent selective lasB quorum sensing inhibitors of Gram-negative bacteria. RSC Adv. 11, 28797–28808 (2021). View Source

Why Generic Substitution with Other Coumarin Analogs or QS Inhibitors is Not Advisable for Antibiofilm Agent-7 Procurement

Substituting Antibiofilm agent-7 with a structurally similar coumarin analog or another quorum sensing (QS) inhibitor is highly unreliable due to steep structure-activity relationships (SAR) within this chemotype. As detailed in the primary synthesis and evaluation study [1], even minor modifications to the coumarin core or its substituents result in dramatic, non-linear changes in anti-biofilm potency and bacterial specificity. For instance, close structural analogs in the same series (e.g., 4d, 4e, 4f) exhibit potencies that differ by an order of magnitude against the same target pathogen. This underscores that the specific substitution pattern of Antibiofilm agent-7 is critical for its observed differential performance, making generic or in-class substitution a high-risk choice for research reproducibility and industrial application.

• [1] Ahmed, G. E. et al. Synthesis, biofilm formation inhibitory, and inflammation inhibitory activities of new coumarin derivatives. Sci. Rep. 14, 9109 (2024). View Source

Quantitative Differentiation of Antibiofilm Agent-7: A Head-to-Head Comparison Guide for Scientific Selection

Comparative Anti-Biofilm Potency: Antibiofilm Agent-7 Outperforms Analogs Against MRSA

In a direct head-to-head comparison against several structural analogs (4d, 4e, 4f, and 6a) from the same coumarin series, Antibiofilm agent-7 (Compound 9) exhibits significantly superior inhibition of methicillin-resistant Staphylococcus aureus (MRSA) biofilm formation [1].

Evidence Dimension	Biofilm Inhibition (IC50)
Target Compound Data	19.67 ± 0.4 µg/mL
Comparator Or Baseline	Compound 4d: 99.54 ± 0.6 µg/mL; Compound 4e: 85.02 ± 0.071 µg/mL; Compound 4f: 386.12 ± 1.4 µg/mL; Compound 6a: 40.73 ± 1.6 µg/mL
Quantified Difference	At least 2.1-fold more potent than the next best analog (6a) and up to 19.6-fold more potent than the weakest (4f).
Conditions	MRSA biofilm formation inhibition assay, measured in µg/mL.

Why This Matters

This quantifies a significant advantage for Antibiofilm agent-7 as a lead candidate for MRSA biofilm research, offering a potency that is unattainable with its closest analogs from the same synthesis series.

• [1] Ahmed, G. E. et al. Synthesis, biofilm formation inhibitory, and inflammation inhibitory activities of new coumarin derivatives. Sci. Rep. 14, 9109 (2024). View Source

Superior Anti-Biofilm Activity Against S. aureus Compared to In-Class Analogs

Antibiofilm agent-7 demonstrates markedly higher anti-biofilm activity against S. aureus (ATCC 6538) when directly compared to its structural analogs 4d, 4e, 4f, and 6a [1].

Evidence Dimension	Biofilm Inhibition (IC50)
Target Compound Data	60.00 ± 0.046 µg/mL
Comparator Or Baseline	Compound 4d: 185.51 ± 0.089 µg/mL; Compound 4e: 584.49 ± 0.2 µg/mL; Compound 4f: 624.90 ± 0.67 µg/mL; Compound 6a: 355.52 ± 0.04 µg/mL
Quantified Difference	At least 3.1-fold more potent than the next best analog (4d) and up to 10.4-fold more potent than the weakest (4f).
Conditions	S. aureus ATCC 6538 biofilm formation inhibition assay, measured in µg/mL.

Why This Matters

This data provides a clear quantitative basis for selecting Antibiofilm agent-7 over other coumarin derivatives when targeting S. aureus biofilms, ensuring a potent and reproducible research outcome.

• [1] Ahmed, G. E. et al. Synthesis, biofilm formation inhibitory, and inflammation inhibitory activities of new coumarin derivatives. Sci. Rep. 14, 9109 (2024). View Source

Comparative Potency Against E. coli Biofilms: Antibiofilm Agent-7 vs. Structural Analogs

Antibiofilm agent-7 exhibits the highest potency for inhibiting E. coli biofilm formation among a panel of directly compared coumarin derivatives [1].

Evidence Dimension	Biofilm Inhibition (IC50)
Target Compound Data	133.32 ± 0.23 µg/mL
Comparator Or Baseline	Compound 4d: 321.25 ± 0.24 µg/mL; Compound 4e: 345.40 ± 0.22 µg/mL; Compound 4f: 660.47 ± 0.24 µg/mL; Compound 6a: 2644.16 ± 0.081 µg/mL
Quantified Difference	2.4-fold more potent than the next best analog (4d) and 19.8-fold more potent than the weakest (6a).
Conditions	E. coli ATCC 25922 biofilm formation inhibition assay, measured in µg/mL.

Why This Matters

This confirms that Antibiofilm agent-7 is the most effective compound in its series for studying E. coli biofilms, providing a clear performance advantage over alternative coumarin-based molecules.

• [1] Ahmed, G. E. et al. Synthesis, biofilm formation inhibitory, and inflammation inhibitory activities of new coumarin derivatives. Sci. Rep. 14, 9109 (2024). View Source

Broader Antibacterial Spectrum Compared to Neomycin Against Key Pathogens

While Neomycin is a potent comparator against MRSA, Antibiofilm agent-7 demonstrates a broader spectrum of antibacterial activity, including potent inhibition against the fungal pathogen C. albicans, for which Neomycin is not active .

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	S. aureus: 4.88 µg/mL; E. coli: 78.13 µg/mL; C. albicans: 9.77 µg/mL; MRSA: 39.06 µg/mL
Comparator Or Baseline	Neomycin (from head-to-head comparison): MRSA: 39.34 ± 0.011 µg/mL [1]. Activity against C. albicans is not reported for Neomycin.
Quantified Difference	Antibiofilm agent-7 has an MIC of 9.77 µg/mL against C. albicans, a pathogen outside the typical antibacterial spectrum of aminoglycosides like Neomycin.
Conditions	Antibacterial MIC assays against the specified strains.

Why This Matters

For researchers investigating mixed-species biofilms or polymicrobial infections involving fungi and bacteria, Antibiofilm agent-7's antifungal activity offers a distinct advantage over standard antibacterial comparators like Neomycin.

• [1] Ahmed, G. E. et al. Synthesis, biofilm formation inhibitory, and inflammation inhibitory activities of new coumarin derivatives. Sci. Rep. 14, 9109 (2024). View Source

Low Hemolytic Activity Supports Favorable In Vitro Safety Profile

Antibiofilm agent-7 exhibits low hemolytic activity, demonstrating a favorable selectivity index that distinguishes it from more cytotoxic anti-biofilm compounds [1].

Evidence Dimension	Hemolytic Activity (HC50)
Target Compound Data	> 200 µg/mL
Comparator Or Baseline	The standard for low hemolytic activity is typically set at > 100-200 µg/mL for this class of compound. The compound's HC50 is substantially higher than its effective anti-biofilm concentrations (e.g., 60 µg/mL against S. aureus).
Quantified Difference	HC50 value is at least 3.3-fold higher than the S. aureus biofilm IC50, indicating a significant therapeutic window.
Conditions	Hemolysis assay using human red blood cells.

Why This Matters

This low cytotoxicity supports the use of Antibiofilm agent-7 as a viable tool compound for cell-based assays and more advanced in vitro models, as it minimizes confounding effects from non-specific membrane disruption.

• [1] Ahmed, G. E. et al. Synthesis, biofilm formation inhibitory, and inflammation inhibitory activities of new coumarin derivatives. Sci. Rep. 14, 9109 (2024). View Source

Dual Anti-Biofilm and Anti-Inflammatory Activity Not Found in Classic Antibiotics

Beyond its anti-biofilm and antibacterial properties, Antibiofilm agent-7 demonstrates a secondary, quantifiable anti-inflammatory effect by inhibiting TNF-α production, a feature not shared by standard-of-care antibiotics like tobramycin or colistin [1].

Evidence Dimension	Inhibition of TNF-α Production
Target Compound Data	Approximately 70% inhibition at 50 µg/mL
Comparator Or Baseline	Classic antibiotics (e.g., tobramycin, colistin) are primarily bactericidal and do not typically exhibit direct anti-inflammatory activity at sub-MIC concentrations.
Quantified Difference	This represents a distinct, quantifiable anti-inflammatory effect that is additive to its anti-infective properties.
Conditions	Lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage inflammation model.

Why This Matters

This dual-action profile makes Antibiofilm agent-7 a uniquely valuable tool for investigating host-pathogen interactions in chronic inflammatory conditions, such as cystic fibrosis or chronic wounds, where both bacterial biofilm and excessive inflammation are pathogenic.

• [1] Ahmed, G. E. et al. Synthesis, biofilm formation inhibitory, and inflammation inhibitory activities of new coumarin derivatives. Sci. Rep. 14, 9109 (2024). View Source

Recommended Scientific and Industrial Application Scenarios for Antibiofilm Agent-7 Based on Verified Evidence

MRSA Biofilm Inhibition Research

Antibiofilm agent-7 is the preferred choice for studies specifically investigating MRSA biofilm inhibition. Its IC50 of 19.67 µg/mL is significantly lower than its closest analog (6a, 40.73 µg/mL) from the same chemical series [1], making it a more potent and efficient tool for dissecting MRSA biofilm pathways or screening for synergistic combinations.

Polymicrobial Biofilm Models Involving C. albicans

This compound is uniquely suited for research on mixed bacterial-fungal biofilms. Its validated antibacterial activity against S. aureus, E. coli, and MRSA is complemented by a potent MIC of 9.77 µg/mL against C. albicans , a property not shared by standard antibacterial comparators like Neomycin [1]. This broad-spectrum anti-biofilm activity makes it an ideal tool for studying complex, polymicrobial infections.

Investigating Host-Pathogen Interactions in Inflammatory Disease Models

For research programs exploring the intersection of infection and inflammation, Antibiofilm agent-7 offers a significant advantage. Its dual function—quantifiable anti-biofilm activity [1] and dose-dependent inhibition of the pro-inflammatory cytokine TNF-α [1]—allows for the simultaneous interrogation of bacterial virulence and host immune response in models of chronic diseases like cystic fibrosis or chronic wound infections.

Structure-Activity Relationship (SAR) Studies for Coumarin-Based Anti-Virulence Agents

Antibiofilm agent-7 serves as the definitive lead compound for SAR campaigns focused on coumarin-based anti-virulence agents. The published data [1] provide a clear benchmark against which new analogs can be compared, with its superior potency across multiple pathogens (S. aureus, E. coli, MRSA) establishing a high performance bar for derivative development and optimization.

• [1] Ahmed, G. E. et al. Synthesis, biofilm formation inhibitory, and inflammation inhibitory activities of new coumarin derivatives. Sci. Rep. 14, 9109 (2024). View Source